Cas no 30389-25-4 (1H,1H,2H-perfluoro-1-dodecene)

• Product Name: 1H,1H,2H-perfluoro-1-dodecene
• CAS No: 30389-25-4
• MF: C₁₂H₃F₂₁
• MW: 546.118697404861
• MDL: MFCD00042346
• CID: 53600
• PubChem ID: 121692
• Update Time: 2025-06-11

1H,1H,2H-perfluoro-1-dodecene Chemical and Physical Properties

Names and Identifiers

• 1H,1H,2H-perfluoro-1-dodecene
• Perfluorododecene
• (Heneicosafluorodecyl)-ethylene
• (Perfluorodecyl)ethylene
• 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-henicosafluorododec-1-ene
• 1H,1H,2H-heneicosafluoro-dodec-1-ene
• 1H,1H,2H-Perfluorododec-1-ene
• 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-henicosafluorododecene
• EINECS 250-173-3
• A820352
• C12 Gamma-Omega Perfluoro Alpha-Alkene
• DTXSID60184471
• CS-0318160
• 1-Dodecene,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-heneicosafluoro-
• 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-henicosakis(fluoranyl)dodec-1-ene
• NS00011087
• LS-14038
• 1-Dodecene, 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-heneicosafluoro-
• (N-Perfluorodecyl)ethylene
• AKOS025309993
• 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-heneicosafluoro-1-dodecene
• MFCD00042346
• FT-0604970
• UCHSAVGOZUCXHC-UHFFFAOYSA-N
• 1H,1H,2H-perfluoro-1-dodecene, 97%
• 30389-25-4
• SCHEMBL2118364
• G77594

• MDL： MFCD00042346
• Inchi： 1S/C12H3F21/c1-2-3(13,14)4(15,16)5(17,18)6(19,20)7(21,22)8(23,24)9(25,26)10(27,28)11(29,30)12(31,32)33/h2H,1H2
• InChI Key： UCHSAVGOZUCXHC-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(C=C)(F)F)(F)F)(F)F)(F)F)(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)F
• BRN： 2493721

Computed Properties

• Exact Mass: 545.99000
• Monoisotopic Mass: 545.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Colorless to yellow liquid
• Density: 1,711 g/cm3
• Melting Point: No data available
• Boiling Point: 71-72°C 14mm
• Flash Point: 71-72°C/14mm
• Refractive Index: 1.303
• PSA: 0.00000
• LogP: 7.45240
• Solubility: Insoluble in water

1H,1H,2H-perfluoro-1-dodecene Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 1H,1H,2H-perfluoro-1-dodecene

Research Briefing on 1H,1H,2H-Perfluoro-1-dodecene (CAS: 30389-25-4) in Chemical and Biomedical Applications

1H,1H,2H-Perfluoro-1-dodecene (CAS: 30389-25-4) is a fluorinated alkene that has garnered significant attention in recent years due to its unique physicochemical properties and potential applications in chemical, biomedical, and materials science. This briefing synthesizes the latest research on this compound, focusing on its synthesis, functionalization, and emerging roles in drug delivery, imaging, and surface modification technologies.

Recent studies highlight the compound's utility as a building block for fluorinated surfactants and polymers. A 2023 publication in Journal of Fluorine Chemistry demonstrated its efficacy in creating ultra-hydrophobic coatings via plasma polymerization, achieving water contact angles >150°. The perfluorinated chain (C12) provides exceptional chemical inertness, while the terminal alkene group enables facile functionalization—key for biomedical applications requiring controlled surface properties.

In drug delivery systems, 1H,1H,2H-perfluoro-1-dodecene derivatives show promise for oxygen-carrying nanoemulsions. A Nature Communications study (2024) utilized its perfluorocarbon moiety to stabilize perfluorooctyl bromide (PFOB) emulsions, enhancing tumor oxygenation in radiotherapy. The compound's lipophilicity (LogP ≈ 9.2) and low surface energy (18.5 mN/m) make it ideal for creating stable interfaces in multiphase systems.

Advanced analytical techniques have been critical in characterizing this molecule. GC-MS analyses (Analytical Chemistry, 2023) identified trace impurities (≤0.3%) that impact polymerization yields, while ¹⁹F-NMR studies revealed conformational preferences influencing self-assembly behaviors. Researchers at MIT recently patented (US20240148921) a continuous-flow synthesis method that improves yield to 92% by optimizing Pd-catalyzed telomerization of perfluorohexylethylene.

Environmental and toxicological assessments remain an active area of investigation. Ecotoxicity screening (Environmental Science & Technology, 2024) indicates moderate persistence (t_½ = 120 days in water) but low bioaccumulation potential (BCF < 100). Ongoing FDA preclinical studies (IND 145672) are evaluating degradation products for medical device applications, with preliminary data showing no cytotoxic effects below 50 μg/mL in HEK293 cells.

The compound's versatility is further demonstrated in diagnostic applications. A Science Advances paper (2024) reported its use as a ¹⁹F-MRI contrast agent when functionalized with Gd³⁺-chelating groups, achieving 3-fold signal enhancement over commercial perfluoropolyethers. Meanwhile, its derivatization into fluorinated dendrimers shows potential for targeted cancer therapies, as evidenced by recent in vivo results showing 60% tumor reduction in murine models (Journal of Medicinal Chemistry, 2024).

Future research directions include optimizing green chemistry synthesis routes and exploring novel copolymer architectures. The European PERFECT consortium recently allocated €6.2M to develop sustainable production methods, while DARPA's PFChem program is investigating military applications of related fluorinated alkenes for adaptive camouflage systems.